Cas no 16794-12-0 (2-Butanesulfonicacid)
2-Butanesulfonicacid structure
Product Name:2-Butanesulfonicacid
CAS No:16794-12-0
MF:C4H10O3S
MW:138.185400485992
MDL:MFCD12912178
CID:50536
PubChem ID:3014952
Update Time:2025-04-18
2-Butanesulfonicacid Chemical and Physical Properties
Names and Identifiers
-
- 2-butanesulfonic acid
- BUTANE-1-SULFONIC ACID
- (-)-butaclamol
- (+-)-(4a,13b-trans)[3(OH),13b(H)-trans]-3-tert-Butyl-2,3,4,4a,8,9,13b,14-octahydro-1H-benzo[6,7]cyclohepta(1,2,3-de)pyrido[2,1-a]isochinolin-3-ol
- (+-)-But-2t-enyl-bernsteinsaeure-anhydrid
- (+)-butaclamol
- (+-)-Butaclamol
- (+-)-Butan-sulfonsaeure-(2)
- 2-butene-1-ylsuccinic anhydride
- 4-(Buten-2-yl)-bernsteinsaeureanhydrid
- 4-HEXENE-1,2-DICARBOXYLIC ANHYDRIDE
- butane-2-sulfonic acid
- butenylsuccini
- n-Butan-2-sulfonsaeure
- sec-Butanesulfonicacid
- BUTANESULFONIC ACID
- 16794-12-0
- DTXSID6041395
- 2-Butanesulfonicacid
- J758K2X590
- sec-butanesulfonic acid
- UNII-J758K2X590
- NS00120508
- EN300-7231762
- methylpropanesulfonic acid
- SCHEMBL28901
- Q27281291
- DTXCID4021395
- G59697
-
- MDL: MFCD12912178
- Inchi: 1S/C4H10O3S/c1-3-4(2)8(5,6)7/h4H,3H2,1-2H3,(H,5,6,7)
- InChI Key: BRXCDHOLJPJLLT-UHFFFAOYSA-N
- SMILES: S(C(C)CC)(=O)(=O)O
Computed Properties
- Exact Mass: 138.0351
- Monoisotopic Mass: 138.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 62.8A^2
Experimental Properties
- Density: 1.217
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.456
- PSA: 54.37
2-Butanesulfonicacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B282105-50mg |
2-Butanesulfonicacid |
16794-12-0 | 50mg |
$ 620.00 | 2022-06-07 | ||
| TRC | B282105-100mg |
2-Butanesulfonicacid |
16794-12-0 | 100mg |
$ 1030.00 | 2022-06-07 | ||
| TRC | B282105-250mg |
2-Butanesulfonicacid |
16794-12-0 | 250mg |
$ 2060.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | D405438-1g |
2-butanesulfonic acid |
16794-12-0 | 95% | 1g |
$1490 | 2024-07-28 | |
| eNovation Chemicals LLC | D405438-5g |
2-butanesulfonic acid |
16794-12-0 | 95% | 5g |
$1950 | 2024-07-28 | |
| Enamine | EN300-7231762-0.05g |
butane-2-sulfonic acid |
16794-12-0 | 95% | 0.05g |
$153.0 | 2023-05-30 | |
| Enamine | EN300-7231762-0.1g |
butane-2-sulfonic acid |
16794-12-0 | 95% | 0.1g |
$228.0 | 2023-05-30 | |
| Enamine | EN300-7231762-0.25g |
butane-2-sulfonic acid |
16794-12-0 | 95% | 0.25g |
$325.0 | 2023-05-30 | |
| Enamine | EN300-7231762-0.5g |
butane-2-sulfonic acid |
16794-12-0 | 95% | 0.5g |
$512.0 | 2023-05-30 | |
| Enamine | EN300-7231762-1.0g |
butane-2-sulfonic acid |
16794-12-0 | 95% | 1g |
$656.0 | 2023-05-30 |
2-Butanesulfonicacid Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
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